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Abstract

6-Bromo-2-hexanol is a bifunctional molecule that serves as a valuable precursor in a variety
of organic syntheses. Its structure, featuring a secondary alcohol and a primary alkyl bromide,
allows for sequential or tandem reactions to construct more complex molecular architectures.
This document provides detailed application notes and experimental protocols for two primary
applications of 6-bromo-2-hexanol: its use as a precursor for the synthesis of 2-
methyltetrahydrofuran via intramolecular cyclization and its oxidation to 6-bromo-2-hexanone.
These transformations are fundamental in the synthesis of heterocyclic compounds and in the
preparation of intermediates for pharmaceutical and fine chemical development.

Intramolecular Williamson Ether Synthesis:
Synthesis of 2-Methyltetrahydrofuran

The primary application of 6-bromo-2-hexanol is in the synthesis of 2-methyltetrahydrofuran, a
valuable solvent and a common structural motif in bioactive molecules. The reaction proceeds
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via a base-mediated intramolecular SN2 reaction, known as the Williamson ether synthesis.
This method is highly efficient for the formation of five- and six-membered rings.[1][2]

Reaction Pathway

The synthesis of 2-methyltetrahydrofuran from 6-bromo-2-hexanol is initiated by the
deprotonation of the secondary alcohol with a strong base to form an alkoxide. This is followed
by an intramolecular nucleophilic attack of the alkoxide on the carbon bearing the bromine
atom, resulting in the formation of the tetrahydrofuran ring and a salt byproduct.[1]
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Reactants
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6-Bromo-2-hexanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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